3-([1,1'-biphenyl]-4-ylcarboxamido)-N-(2-methoxyphenyl)benzofuran-2-carboxamide
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Overview
Description
Benzofuran compounds are ubiquitous in nature and have been extensively studied due to their chemotherapeutic and physiological properties . The compound “3-([1,1’-biphenyl]-4-ylcarboxamido)-N-(2-methoxyphenyl)benzofuran-2-carboxamide” is a benzofuran derivative. Benzofuran derivatives have been found to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .
Synthesis Analysis
The synthesis of benzofuran derivatives often involves a synthetic sequence of 8-aminoquinoline directed C–H arylations followed by transamidations . For the directed C–H arylations, Pd catalysis is used to install a wide range of aryl and heteroaryl substituents at the C3 position of the benzofuran scaffold in high efficiency .Molecular Structure Analysis
The molecular structure of benzofuran derivatives is characterized by a benzofuran scaffold, which is a fundamental structural unit in many biologically active natural and synthetic heterocycles . The positions of the benzofuran ring are numbered starting from the heteroatom .Chemical Reactions Analysis
Benzofuran derivatives have been found to undergo various chemical reactions. For instance, catalytic protodeboronation of pinacol boronic esters has been reported, utilizing a radical approach . This protocol allows for formal anti-Markovnikov alkene hydromethylation, a valuable but unknown transformation .Scientific Research Applications
- Biphenyl derivatives play a crucial role in pharmaceutical research. Many patented compounds containing biphenyl moieties exhibit diverse pharmacological activities. These include antiandrogenic, immunosuppressant, antifungal, antibacterial, anti-inflammatory, anti-proliferative, and antihypertensive properties .
- Notably, adapalene (trademark drug) is a third-generation topical retinoid used for treating acne vulgaris, while sonidegib serves as a drug for basal cell carcinoma .
- Biphenyl derivatives find applications in materials science due to their unique properties. They serve as intermediates for producing organic light-emitting diodes (OLEDs) and other advanced materials .
- Understanding atropisomerism is essential for designing chiral catalysts, ligands, and drug molecules. Researchers investigate the conditions necessary for the existence of axial chirality in biaryl compounds .
- Biphenyl derivatives have been explored for their biological activities. For instance, fenbufen and flurbiprofen (both containing the biphenyl nucleus) exhibit antipyretic properties and act as non-steroidal anti-inflammatory drugs (NSAIDs) .
- Recent developments focus on scalable synthetic methodologies for biphenyl derivatives. Key reactions include Wurtz–Fittig, Ullmann, Bennett–Turner, Negishi, Kumada, Stille, Suzuki–Miyaura, Friedel–Crafts, cyanation, and amination .
Medicinal Chemistry and Drug Development
Materials Science and Organic Electronics
Atropisomerism and Axial Chirality
Biological Applications
Synthetic Methodologies and Mechanistic Pathways
Crystallography and Spectroscopic Characterization
Future Directions
Benzofuran derivatives, including “3-([1,1’-biphenyl]-4-ylcarboxamido)-N-(2-methoxyphenyl)benzofuran-2-carboxamide”, have promising potential in drug development and discovery . They are being extensively studied for their chemotherapeutic and physiological properties . Future research will likely focus on further understanding their mechanisms of action and optimizing their synthesis for potential therapeutic applications .
properties
IUPAC Name |
N-(2-methoxyphenyl)-3-[(4-phenylbenzoyl)amino]-1-benzofuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H22N2O4/c1-34-25-14-8-6-12-23(25)30-29(33)27-26(22-11-5-7-13-24(22)35-27)31-28(32)21-17-15-20(16-18-21)19-9-3-2-4-10-19/h2-18H,1H3,(H,30,33)(H,31,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WKRLRULASDEVPD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)C4=CC=C(C=C4)C5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H22N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
462.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-([1,1'-biphenyl]-4-ylcarboxamido)-N-(2-methoxyphenyl)benzofuran-2-carboxamide |
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